Cas no 1108713-51-4 (1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid)
1108713-51-4 structure
Product Name:1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid
CAS No:1108713-51-4
MF:C11H19NO4
MW:229.27286362648
MDL:MFCD08461234
CID:4560764
Update Time:2023-11-20
1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
- 1-(TERT-BUTOXYCARBONYL)-4-METHYLPYRROLIDINE-3-CARBOXYLIC ACID
- 4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
- (3R,4R)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
- trans-1-Boc-4-methylpyrrolidine-3-carboxylic acid
- 1-Boc-4-methyl-pyrrolidine-3-carboxylic acid
- (3S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
- AB70
- 1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid
-
- MDL： MFCD08461234
- Inchi： 1S/C11H19NO4/c1-7-5-12(6-8(7)9(13)14)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)
- InChI Key： IPLCSDCAWNDONJ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(C)C1)=O
Computed Properties
- Exact Mass: 229.131
- Monoisotopic Mass: 229.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.8
Experimental Properties
- Color/Form: White crystals
- Density: 1.2±0.1 g/cm3
- Boiling Point: 343.2±35.0 °C at 760 mmHg
- Flash Point: 161.4±25.9 °C
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109009434-1g |
1-(Tert-butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic acid |
1108713-51-4 | 95% | 1g |
$619.36 | 2023-09-04 | |
| Alichem | A109009434-5g |
1-(Tert-butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic acid |
1108713-51-4 | 95% | 5g |
$1953.91 | 2023-09-04 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-1310-10g |
1-(tert-butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic acid |
1108713-51-4 | 95 | 10g |
$2150 | 2021-05-11 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-1310-5g |
1-(tert-butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic acid |
1108713-51-4 | 95% | 5g |
$1290 | 2023-09-07 | |
| TRC | T205015-10mg |
1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic Acid |
1108713-51-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205015-50mg |
1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic Acid |
1108713-51-4 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | T205015-100mg |
1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic Acid |
1108713-51-4 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Chemenu | CM555203-100mg |
1-[(tert-Butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid |
1108713-51-4 | 97% | 100mg |
$175 | 2023-01-04 | |
| Chemenu | CM555203-250mg |
1-[(tert-Butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid |
1108713-51-4 | 97% | 250mg |
$292 | 2023-01-04 | |
| Chemenu | CM555203-1g |
1-[(tert-Butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid |
1108713-51-4 | 97% | 1g |
$729 | 2023-01-04 |
1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1108713-51-4)1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid
Order Number:A1203094
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:49
Price ($):577.0
Email:sales@amadischem.com
1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1108713-51-4)1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid
Purity:99%
Quantity:1g
Price ($):577.0